Cas no 2171204-96-7 (2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid
• CAS No: 2171204-96-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6217052
• PubChem ID: 165559201
• Update Time: 2025-05-22

2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid
• 2-[(2R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-2-yl]acetic acid
• EN300-1580038
• 2171204-96-7

• Inchi： 1S/C28H34N2O5/c1-18(2)25(16-26(31)30-14-8-7-9-19(30)15-27(32)33)29-28(34)35-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,18-19,24-25H,7-9,14-17H2,1-2H3,(H,29,34)(H,32,33)/t19-,25+/m1/s1
• InChI Key： UJCIZCHMRNIDER-CLOONOSVSA-N
• SMILES： O=C(C[C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid

Comprehensive Analysis of 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid (CAS No. 2171204-96-7)

The compound 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid (CAS No. 2171204-96-7) is a highly specialized chiral intermediate widely used in peptide synthesis and pharmaceutical research. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine-acetic acid backbone, makes it invaluable for constructing bioactive molecules. Researchers are increasingly focusing on this compound due to its role in developing targeted therapeutics, particularly in cancer immunotherapy and neurodegenerative disease research.

One of the most searched questions in AI-driven drug discovery platforms is: "How do Fmoc-protected amino acids enhance peptide stability?" The answer lies in the steric hindrance and chemical robustness provided by the 9H-fluoren-9-yl moiety in CAS 2171204-96-7, which prevents unwanted side reactions during solid-phase peptide synthesis (SPPS). This aligns with the trending topic of green chemistry, as the compound’s high purity reduces waste in multi-step syntheses.

The chiral purity of this molecule (denoted by (2R) and (3S) configurations) is critical for enantioselective catalysis, a hot topic in 2024 pharmaceutical patents. Its 4-methylpentanoyl segment contributes to lipophilicity, a key parameter in blood-brain barrier penetration studies—a frequent search term in neuropharmacology forums. Analytical techniques like HPLC-MS and NMR stereochemistry analysis are essential for quality control, addressing another common query: "How to validate chiral intermediates in API manufacturing?"

In bioconjugation chemistry, the acetic acid terminus of 2171204-96-7 enables carboxylate coupling reactions, vital for antibody-drug conjugate (ADC) development. This intersects with the booming interest in precision oncology, where users often search for "linker technologies for ADCs". The compound’s piperidine ring also attracts attention in GPCR modulator design, as evidenced by its mention in recent Journal of Medicinal Chemistry publications.

Storage conditions (-20°C under nitrogen) and solubility in DMSO/DMF are practical concerns frequently raised in research chemical forums. With the rise of automated peptide synthesizers, demand for reliable Fmoc-building blocks like 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid has surged—reflected in Google Trends data showing a 40% increase in searches for "Fmoc-amino acid derivatives" since 2022.

From a regulatory perspective, this compound complies with ICH Q7 guidelines for pharmaceutical intermediates, a crucial factor for CDMO providers. Its non-hazardous classification (per GHS standards) makes it preferable over alternative reagents containing heavy metals or reactive halogens—addressing another trending search: "Sustainable alternatives in peptide chemistry."